Cas no 14938-42-2 (Potassium 9,10-Dioxo-9,10-dihydroanthracene-1,8-disulfonate)

• Product Name: Potassium 9,10-Dioxo-9,10-dihydroanthracene-1,8-disulfonate
• CAS No: 14938-42-2
• MF: C₁₄H₆K₂O₈S₂
• MW: 444.519243717194
• MDL: MFCD00053254
• CID: 199077
• PubChem ID: 87562116
• Update Time: 2025-11-01

Potassium 9,10-Dioxo-9,10-dihydroanthracene-1,8-disulfonate Chemical and Physical Properties

Names and Identifiers

• 1,8-Anthracenedisulfonicacid, 9,10-dihydro-9,10-dioxo-, potassium salt (1:2)
• Dipotassium Anthraquinone-1,8-disulfonate
• ANTHRAQUINONE-1,8-DISULFONIC ACID DIPOTASSIUM SALT
• dipotassium,9,10-dioxoanthracene-1,8-disulfonate
• anthrachinon-1,8-disulfonandraselny
• anthrachinon-1,8-disulfonandidraselny
• anthraquinonedisulfonicacid,dipotassiumsalt
• 1,8-ANTHRAQUINONEDISULFONIC ACID DIPOTASSIUM SALT
• 9,10-Dioxoanthracene-1,8-disulfonic acid dipotassium salt
• Potassium 9,10-dioxo-9,10-dihydroanthracene-1,8-disulfonate
• dipotassium 9,10-dihydro-9,10-dioxoanthracene-1,8-disulphonate
• 8-anthracenedisulfonicacid,9,10-dihydro-9,10-dioxo-dipotassiumsalt
• Anthraquinonedisulfonic acid, dipotassium salt
• Anthrachinon-1,8-disulfonan draselny [Czech]
• Anthrachinon-1,8-disulfonan didraselny [Czech]
• 9,10-Anthraquinone-1,8-disulfonate dipotassium salt
• 248E1YC069
• Potassium anthraquinone-1,8-disulfonate
• 1,8-Anthracenedisulfonicacid,9,10-dihydro-9,10-dioxo-,potassium salt(1:2)
• EINECS 239-017-5
• MFCD00053254
• dipotassium 9,10-dioxo-9,10-dihydroanthracene-1,8-disulfonate
• 1,8-ANTHRACENEDISULFONIC ACID, 9,10-DIHYDRO-9,10-DIOXO-, DIPOTASSIUM SALT
• Anthrachinon-1,8-disulfonan draselny
• 1,8-Anthracenedisulfonic acid, 9,10-dihydro-9,10-dioxo-, potassium salt (1:2)
• Anthrachinon-1,8-disulfonan didraselny
• dipotassium 9,10-dioxoanthracene-1,8-disulfonate
• AKOS015840371
• AS-73506
• anthraquinone-1,8-disulfonic acid ( potassium salt)
• ANTHRAQUINONE-1,8-DISULFONATE DIPOTASSIUM SALT
• ANTHRAQUINONE-1,8-DISULFONICACIDDIPOTASSIUMSALT
• NS00085683
• 14938-42-2
• D88270
• Q27253822
• dipotassium;9,10-dioxoanthracene-1,8-disulfonate
• UNII-248E1YC069
• SCHEMBL4797638
• A0505
• DTXSID00164257
• W-108085
• dipotassium 9,10-bis(oxidanylidene)anthracene-1,8-disulfonate
• A808886
• CS-0446882
• Potassium9,10-dioxo-9,10-dihydroanthracene-1,8-disulfonate
• PWPFDCNGQQSVJK-UHFFFAOYSA-L
• Potassium 9,10-Dioxo-9,10-dihydroanthracene-1,8-disulfonate

• MDL： MFCD00053254
• Inchi： 1S/C14H8O8S2.2K/c15-13-7-3-1-5-9(23(17,18)19)11(7)14(16)12-8(13)4-2-6-10(12)24(20,21)22;;/h1-6H,(H,17,18,19)(H,20,21,22);;/q;2*+1/p-2
• InChI Key： PWPFDCNGQQSVJK-UHFFFAOYSA-L
• SMILES： [K+].[K+].S(C1=CC=CC2C(C3C=CC=C(C=3C(C=21)=O)S(=O)(=O)[O-])=O)(=O)(=O)[O-]

Computed Properties

• Exact Mass: 443.87800
• Monoisotopic Mass: 443.878
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 26
• Rotatable Bond Count: 0
• Complexity: 669
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 165

Experimental Properties

• Color/Form: Not determined
• Density: No data available
• Melting Point: No data available
• Boiling Point: °Cat760mmHg
• Flash Point: No data available
• PSA: 165.30000
• LogP: 2.43180
• Solubility: Not determined

Potassium 9,10-Dioxo-9,10-dihydroanthracene-1,8-disulfonate Security Information

• Signal Word：warning
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h1106 may be harmful by inhalation
• Warning Statement： P264 wash thoroughly after treatment
  p280 wear protective gloves / wear protective clothing / wear protective eye masks / wear protective masks
  p305 if in eyes
  p351 rinse carefully with water for a few minutes
  p338 remove contact lenses (if any) and easy to operate, continue rinsing
  p337 if eye irritation persists
  p1086 get medical advice / care
• Safety Instruction： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h1106 may be harmful by inhalation
• RTECS：CB0554500
• Storage Condition：4° CStore…,-4℃Store…Better

Related Categories

• Material Chemicals Electrical Materials Biosensor Materials
• Material Chemicals Electrical Materials

Additional information on Potassium 9,10-Dioxo-9,10-dihydroanthracene-1,8-disulfonate

Comprehensive Overview of Potassium 9,10-Dioxo-9,10-dihydroanthracene-1,8-disulfonate (CAS No. 14938-42-2)

Potassium 9,10-Dioxo-9,10-dihydroanthracene-1,8-disulfonate (CAS No. 14938-42-2) is a highly specialized organic compound with significant applications in industrial and research fields. This compound, often referred to as an anthraquinone disulfonate derivative, is valued for its unique chemical properties, including its solubility in water and its role as an intermediate in the synthesis of dyes and functional materials. The sulfonate groups enhance its water solubility, making it particularly useful in aqueous-based applications.

In recent years, the demand for eco-friendly dyes and sustainable chemical processes has surged, driven by increasing environmental awareness. Researchers are exploring compounds like Potassium 9,10-Dioxo-9,10-dihydroanthracene-1,8-disulfonate as potential alternatives to traditional, less sustainable dyes. Its ability to act as a photocatalyst or redox mediator in energy storage systems, such as flow batteries, has also garnered attention. This aligns with the growing interest in renewable energy solutions and green chemistry.

The compound's structure features an anthraquinone core, which is known for its electron-accepting properties. This makes it a candidate for use in organic electronics and optoelectronic devices, areas that are rapidly expanding due to advancements in flexible electronics and wearable technology. Additionally, its disulfonate functionality allows for easy modification, enabling researchers to tailor its properties for specific applications, such as biomedical imaging or sensor development.

From a synthetic perspective, Potassium 9,10-Dioxo-9,10-dihydroanthracene-1,8-disulfonate is often synthesized through the sulfonation of anthraquinone derivatives, followed by oxidation. The process highlights the importance of precise reaction conditions and high-purity starting materials to achieve optimal yields. Quality control is critical, as impurities can affect performance in downstream applications. Analytical techniques like HPLC and mass spectrometry are commonly employed to ensure purity.

In the context of textile industry trends, this compound's potential as a dye intermediate is noteworthy. With consumers increasingly favoring non-toxic and biodegradable dyes, Potassium 9,10-Dioxo-9,10-dihydroanthracene-1,8-disulfonate offers a promising avenue for innovation. Its compatibility with natural fibers and synthetic fabrics further broadens its applicability. Moreover, its stability under various pH conditions makes it suitable for diverse dyeing processes.

Another emerging application is in the field of water treatment, where its redox-active properties can be harnessed for pollutant degradation. Researchers are investigating its use in advanced oxidation processes (AOPs) to break down persistent organic pollutants. This ties into global efforts to address water scarcity and environmental contamination, topics that dominate current scientific and policy discussions.

For those seeking detailed technical data, the compound's CAS No. 14938-42-2 serves as a key identifier in chemical databases. Its molecular formula, weight, and spectroscopic data are readily available, facilitating research and development. Suppliers often provide high-purity grades tailored to specific industrial needs, ensuring consistency and reliability.

In summary, Potassium 9,10-Dioxo-9,10-dihydroanthracene-1,8-disulfonate is a versatile compound with wide-ranging applications. Its relevance to sustainable chemistry, renewable energy, and advanced materials underscores its importance in modern science and industry. As research continues to uncover new uses, this compound is poised to play an even greater role in addressing contemporary challenges.